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Abstract
delta-Damascone, a significant synthetic fragrance ingredient prized for its complex fruity and

floral aroma, is a member of the rose ketone family. Its chemical structure, characterized by a

trimethylated cyclohexene ring and a butenone side chain, gives rise to a fascinating array of

stereoisomers. This technical guide provides a detailed exploration of the structural nuances

between the isomers of delta-damascone, their physicochemical properties, and the analytical

methodologies for their synthesis and characterization. Furthermore, this document elucidates

the likely olfactory signaling pathway initiated by these molecules, offering insights for

researchers in olfaction and fragrance development.

Introduction to delta-Damascone and its Isomers
delta-Damascone, chemically known as 1-(2,6,6-trimethyl-3-cyclohexen-1-yl)-2-buten-1-one,

is a synthetic compound that is not found in nature.[1] It is widely used in the fragrance industry

to impart rich, fruity notes, often described as reminiscent of blackcurrant, plum, and rose.[2][3]

The structural complexity of delta-damascone arises from two chiral centers on the

cyclohexene ring and the E/Z isomerism of the double bond in the butenone side chain. This

results in a total of eight possible stereoisomers.[4]

The various isomers of damascones, including alpha-, beta-, and gamma-damascone, differ in

the position of the double bond within the cyclohexene ring, leading to distinct olfactory profiles.
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[5] While alpha-damascone has a more woody scent and beta-damascone is more rosy, delta-
damascone is characterized by its cooked fruit and jam-like aroma.[1][5]

Structural Differences among delta-Damascone
Isomers
The eight stereoisomers of delta-damascone are comprised of four diastereomeric pairs of

enantiomers. The key structural differentiators are:

Cis/Trans Isomerism at the Cyclohexene Ring: The relative orientation of the methyl group at

C-2 and the butenone substituent at C-1 of the cyclohexene ring.

E/Z Isomerism at the Butenone Side Chain: The configuration of the double bond in the

butenone side chain.

Enantiomers: The non-superimposable mirror images for each diastereomer.

The trans configuration on the ring is generally associated with a more desirable fragrance

profile.[6] For instance, trans,trans-delta-damascone is noted for its sweet, floral, and fruity

aroma, while the cis,trans isomer has a slightly different, spicier character.[6]

Physicochemical and Olfactory Properties
The subtle structural variations among the delta-damascone isomers can lead to differences

in their physicochemical properties and, consequently, their olfactory perception. While

comprehensive data for all eight individual isomers is not readily available, the properties of the

commercial mixture and some specific isomers have been characterized.
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Property
delta-Damascone
(Isomeric Mixture)

α-Damascone β-Damascone

CAS Number 57378-68-4[5] 24720-09-0 23726-91-2

Molecular Formula C13H20O[5] C13H20O C13H20O

Molecular Weight 192.3 g/mol [5] 192.3 g/mol 192.3 g/mol

Boiling Point 264 °C[5] ~256 °C ~270 °C

Density 0.93 g/cm³[5] ~0.93 g/cm³ ~0.93 g/cm³

Odor Threshold 0.007 ng/L air[5] Not Found Not Found

Odor Profile
Cooked fruits, jammy,

blackcurrant[1][2]

Woody, apple, tea,

tobacco[3]

Rosy, green,

blackcurrant, plum[3]

Experimental Protocols
Synthesis of delta-Damascone
A common industrial synthesis of delta-damascone involves a two-step process:

Logical Flow of delta-Damascone Synthesis

1,3-Pentadiene

Diels-Alder Reaction

Mesityl Oxide

Acetyl Trimethyl Cyclohexene

Aldol Condensation

Acetaldehyde

delta-Damascone
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Click to download full resolution via product page

Caption: Synthesis of delta-Damascone.

Step 1: Diels-Alder Reaction

In a suitable reaction vessel, combine 1,3-pentadiene and mesityl oxide.

The reaction is typically carried out at elevated temperatures.

The cycloaddition reaction yields acetyl trimethyl cyclohexene.[1]

Step 2: Aldol Condensation

The acetyl trimethyl cyclohexene intermediate is then reacted with acetaldehyde in the

presence of a base.[1]

This aldol condensation is followed by dehydration to form the butenone side chain, resulting

in the final delta-damascone product.[1]

Isomer Separation and Analysis
Workflow for Isomer Analysis
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Separation

Analysis

Isomeric Mixture

Preparative GC

Isolated Isomers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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